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Compound of Interest

4-Amino-2-chloro-6,7-
Compound Name:
dimethoxyquinazoline

Cat. No.: B018945

Introduction

4-Amino-2-chloro-6,7-dimethoxyquinazoline is a heterocyclic organic compound that serves
as a crucial intermediate in the synthesis of a wide range of biologically active molecules.[1][2]
Its quinazoline core is a privileged structure in medicinal chemistry, appearing in numerous
compounds with diverse pharmacological activities.[3] This molecule is particularly significant
as a common precursor for several generic antihypertensive drugs, including prazosin,
doxazosin, and alfuzosin, which act as al-adrenoceptor antagonists.[4][5] Furthermore, it is a
key building block for developing kinase inhibitors, especially those targeting the Epidermal
Growth Factor Receptor (EGFR) pathway in anticancer drug discovery.[6][7] Recent studies
have also explored its potential as an anti-Alzheimer's agent.[8] This guide provides an in-
depth look at its structure, properties, synthesis, and applications for researchers and
professionals in drug development.

Chemical Structure and Physicochemical Properties

The fundamental structure of 4-Amino-2-chloro-6,7-dimethoxyquinazoline consists of a
pyrimidine ring fused to a benzene ring, forming the quinazoline core. This core is substituted
with an amino group at position 4, a chlorine atom at position 2, and two methoxy groups at
positions 6 and 7.

Table 1: Chemical Identifiers and Properties
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Property Value Reference(s)
2-chloro-6,7-

IUPAC Name ) , _ _ [2][9]
dimethoxyquinazolin-4-amine

CAS Number 23680-84-4 [2][9]

Molecular Formula C10H10CIN3O2 [9][10]

Molecular Weight 239.66 g/mol [9][10]
White to off-white or pale

Appearance ) [6][10]
yellow crystalline powder

Melting Point 262-268 °C (decomposition) [10]
Insoluble in water; Soluble in

Solubility DMSO, DMF, and [6]

dichloromethane

SMILES String

COclce2nc(Cl)nc(N)c2cclOC

[2]

InChl Key

HWIIAAVGRHKSOJ-
UHFFFAOYSA-N

[2](9]

Synthesis Pathways

The synthesis of 4-Amino-2-chloro-6,7-dimethoxyquinazoline is a multi-step process that

often starts from more accessible precursors like veratrole or substituted anthranilic acid. A

common and established route involves the chlorination and subsequent amination of a 2,4-

dihydroxyquinazoline intermediate.

A generalized synthetic workflow is outlined below.
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Substituted Anthranilic Acid
or its Amide

Sodium Cyanate

2,4-Dihydroxy-6,7-dimethoxyquinazoline

POCIs / PCls

2,4-Dichloro-6,7-dimethoxyquinazoline

Anhydrous Ammonia / THF

4-Amino-2-chloro-6,7-dimethoxyquinazoline

Drug Development Workflow

4-Amino-2-chloro-6,7-

dimethoxyquinazoline
(Precursor)

Synthetic leIodification

Nucleophilic Substitution
at C2-Chloro Position

Therapeutic Targets & Applications

\
al-Adrenoceptor Antagonists EGFR/VEGFR-2 Kinase Inhibitors Novel CNS Agents
(e.g., Doxazosin) (Anticancer) (Anti-Alzheimer's)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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